Cas no 145133-92-2 (N-(2-Methylphenyl)-2-(propylamino)acetamide)

• Product Name: N-(2-Methylphenyl)-2-(propylamino)acetamide
• CAS No: 145133-92-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 236817
• PubChem ID: 412529
• Update Time: 2025-11-02

N-(2-Methylphenyl)-2-(propylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-methylphenyl)-2-(propylamino)-
• N-(2-methylphenyl)-2-(propylamino)acetamide
• N-(2-methylphenyl)-N~2~-propylglycinamide
• N-{2-[(2-methylphenyl)amino]-2-oxoethyl}propan-1-aminium
• EN300-07568
• SR-01000060260
• CS-0030423
• 2-(Propylamino)-N-(o-tolyl)acetamide
• 145133-92-2
• NSC40128
• Prilocaine EP Impurity G
• DTXSID60328616
• HMS1773P12
• SR-01000060260-1
• Z52923950
• MFCD06364963
• AKOS000117700
• N-(2-Methylphenyl)-2-(propylamino)acetamide

• Inchi： 1S/C12H18N2O/c1-3-8-13-9-12(15)14-11-7-5-4-6-10(11)2/h4-7,13H,3,8-9H2,1-2H3,(H,14,15)
• InChI Key： PRKBTCCRGMGZOF-UHFFFAOYSA-N
• SMILES： O=C(CNCCC)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 206.14204
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 134-136 °C
• Boiling Point: 354.1±25.0 °C at 760 mmHg
• Flash Point: 138.0±23.3 °C
• PSA: 41.13
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-Methylphenyl)-2-(propylamino)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-Methylphenyl)-2-(propylamino)acetamide

Comprehensive Overview of N-(2-Methylphenyl)-2-(propylamino)acetamide (CAS No. 145133-92-2)

N-(2-Methylphenyl)-2-(propylamino)acetamide, identified by its CAS number 145133-92-2, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of acetamide derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both methylphenyl and propylamino groups in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for N-(2-Methylphenyl)-2-(propylamino)acetamide has grown due to its potential role in drug development. Researchers are exploring its pharmacological activities, particularly its interactions with biological targets. The compound's acetamide backbone is known to enhance bioavailability, a critical factor in modern drug design. Additionally, its alkylamino side chain may contribute to improved solubility and metabolic stability, addressing common challenges in pharmaceutical formulations.

The synthesis of CAS 145133-92-2 involves multi-step organic reactions, often starting with 2-methylaniline as a precursor. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing focus on green chemistry, recent studies have also investigated eco-friendly synthesis routes for this compound, aligning with global sustainability trends.

From an industrial perspective, N-(2-Methylphenyl)-2-(propylamino)acetamide has garnered attention for its potential applications beyond pharmaceuticals. Its molecular framework makes it a candidate for specialty chemicals used in coatings, adhesives, and advanced materials. The compound's thermal stability and compatibility with polymers are currently under evaluation for next-generation material innovations.

Quality control is paramount when working with 145133-92-2. Reputable suppliers provide detailed certificates of analysis (CoA) that include parameters like HPLC purity, melting point, and residual solvent content. These specifications are crucial for researchers requiring high-purity compounds for sensitive applications. The compound is typically stored under controlled conditions to maintain its stability over time.

For those searching information about N-(2-Methylphenyl)-2-(propylamino)acetamide uses or CAS 145133-92-2 suppliers, it's important to consult peer-reviewed literature and verified chemical databases. The compound's structure-activity relationship (SAR) continues to be a hot topic in medicinal chemistry circles, with particular interest in how modifications to its propylamino moiety might enhance desired biological effects.

Regulatory considerations for N-(2-Methylphenyl)-2-(propylamino)acetamide vary by jurisdiction, but it generally falls under standard chemical handling protocols. Proper personal protective equipment (PPE) should be used when handling the compound in laboratory settings. Material safety data sheets (MSDS) provide comprehensive guidance on safe handling practices and disposal methods.

The future research directions for 145133-92-2 may include exploring its structure-activity optimization for specific therapeutic targets or investigating its potential as a chemical intermediate for more complex molecules. As computational chemistry advances, in silico modeling of this compound's properties could accelerate its development for various applications.

For academic and industrial researchers alike, understanding the physicochemical properties of N-(2-Methylphenyl)-2-(propylamino)acetamide is essential. Key parameters such as its logP value, pKa, and hydrogen bonding capacity influence its behavior in different environments. These characteristics are particularly relevant for those investigating the compound's ADME profile (absorption, distribution, metabolism, and excretion) in biological systems.

In conclusion, CAS 145133-92-2 represents an interesting case study in specialized organic chemistry. Its balanced combination of aromatic and aliphatic components, along with its amide functionality, makes it a versatile building block for numerous applications. As research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow significantly in the coming years.